Cas no 2248258-21-9 (tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate)

• Product Name: tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate
• CAS No: 2248258-21-9
• MF: C₁₄H₁₉NO₂S
• MW: 265.371162652969
• CID: 5248001
• PubChem ID: 76112963
• Update Time: 2025-05-21

tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 2-phenyl-, 1,1-dimethylethyl ester
• tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate

• Inchi： 1S/C14H19NO2S/c1-14(2,3)17-13(16)11-9-18-12(15-11)10-7-5-4-6-8-10/h4-8,11-12,15H,9H2,1-3H3
• InChI Key： QOHSZXQRUOJCTE-UHFFFAOYSA-N
• SMILES： S1CC(C(OC(C)(C)C)=O)NC1C1=CC=CC=C1

Additional information on tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate

tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate (CAS No. 2248258-21-9)

The compound tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate (CAS No. 2248258-21-9) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the class of thiazolidinones, which are five-membered rings containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazolidine ring substituted with a phenyl group at position 2 and a tert-butyl ester group at position 4. These substituents play a crucial role in determining its chemical properties and potential applications.

Recent studies have highlighted the importance of tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate in various chemical reactions, particularly in the synthesis of bioactive molecules. The thiazolidine ring is known for its versatility, as it can undergo a wide range of transformations, including nucleophilic additions, oxidations, and reductions. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of antibiotics and antifungal agents. The phenyl group at position 2 contributes to the aromaticity and stability of the molecule, while the tert-butyl ester group enhances solubility and facilitates further functionalization.

The synthesis of tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate typically involves a multi-step process that begins with the preparation of the corresponding thiazolidine ring. This is often achieved through cyclization reactions involving aminothiols or related precursors. The introduction of substituents at specific positions on the ring requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

In terms of applications, tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate has shown promise in materials science, particularly in the development of advanced polymers and coatings. The sulfur-containing heterocycle imparts unique thermal and mechanical properties to these materials, making them suitable for high-performance applications. Additionally, this compound has been investigated for its potential as a precursor in drug delivery systems due to its ability to form stable complexes with various bioactive agents.

From an environmental perspective, researchers have also explored the biodegradability and toxicity of tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate. Studies indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, tert-butyl 2-phenyl-1,3-thiazolidine-4-carboxylate (CAS No. 2248258-21-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new properties and uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.